Cas no 82017-30-9 ((S)-2-(Cyclohexylamino)propanoic acid)

(S)-2-(Cyclohexylamino)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a cyclohexylamine substituent at the α-position of the propanoic acid backbone. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis, peptide modification, and pharmaceutical research, particularly as a building block for bioactive compounds or catalysts. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability in drug design. This compound is also useful in studying enzyme-substrate interactions due to its structural resemblance to natural amino acids. Its stability and well-defined chirality make it suitable for applications requiring precise stereochemical control. Typical purity levels exceed 98%, ensuring reproducibility in research and industrial processes.

(S)-2-(Cyclohexylamino)propanoic acid structure

82017-30-9 structure

Product Name:(S)-2-(Cyclohexylamino)propanoic acid

CAS No:82017-30-9

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD16039417

CID:701646

PubChem ID:12003067

Update Time:2025-10-18

(S)-2-(Cyclohexylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-(Cyclohexylamino)propanoic acid
- DL-CYCLOHEXYLALANINE
- L-Alanine, N-cyclohexyl-
- N-Cyclohexyl-L-alanine (ACI)
- (S)-2-(Cyclohexylamino)propanoicacid
- DB-146140
- cyclohexyl-l-alanine
- BVAUMRCGVHUWOZ-ZETCQYMHSA-N
- AKOS015918354
- DB-005565
- 82017-30-9
- CS-0137914
- C76628
- (S)-2-(Cyclohexylamino)propanoic acid (cHex-L-Ala-OH)
- SCHEMBL38558
- n-cyclohexyl-l-alanine
- MFCD16039417
- (2S)-2-(cyclohexylamino)propanoic acid
- DS-17358
- BCP13867
- MDL： MFCD16039417
- Inchi： 1S/C9H17NO2/c1-7(9(11)12)10-8-5-3-2-4-6-8/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-/m0/s1
- InChI Key： BVAUMRCGVHUWOZ-ZETCQYMHSA-N
- SMILES： N(C1CCCCC1)[C@@H](C)C(=O)O

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 49.3Å²

(S)-2-(Cyclohexylamino)propanoic acid Pricemore >>

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